Cas no 23478-25-3 (N-(3-Hydroxyphenyl)Cinnamamide)

• Product Name: N-(3-Hydroxyphenyl)Cinnamamide
• CAS No: 23478-25-3
• MF: C₁₅H₁₃NO₂
• MW: 239.2692
• MDL: MFCD00522625
• CID: 2093092
• Update Time: 2025-10-12

N-(3-Hydroxyphenyl)Cinnamamide Chemical and Physical Properties

Names and Identifiers

• N-(3-Hydroxyphenyl)cinnamamide
• AK165049
• (E)-N-(3-hydroxyphenyl)-3-phenylprop-2-enamide
• BDBM50429774
• SEL10108417
• n-(3-hydroxyphenyl)-3-phenylacrylamide
• ST50181991
• (2E)-N-(3-hydroxyphenyl)-3-phenyl-2-propenamide
• (2E)-N-(3-hydroxyphenyl)-3-phenylprop-2-enamide
• N-(3-Hydroxyphenyl)Cinnamamide

• MDL： MFCD00522625
• Inchi： 1S/C15H13NO2/c17-14-8-4-7-13(11-14)16-15(18)10-9-12-5-2-1-3-6-12/h1-11,17H,(H,16,18)/b10-9+
• InChI Key： IIFFDQOHESPFOL-MDZDMXLPSA-N
• SMILES： O([H])C1=C([H])C([H])=C([H])C(=C1[H])N([H])C(/C(/[H])=C(\[H])/C1C([H])=C([H])C([H])=C([H])C=1[H])=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 295
• XLogP3: 3.3
• Topological Polar Surface Area: 49.3

Experimental Properties

• Boiling Point: 493.0±45.0°C at 760 mmHg

N-(3-Hydroxyphenyl)Cinnamamide Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H332-H335
• Warning Statement： P261-P280-P305+P351+P338
• Storage Condition：Sealed in dry,2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Cinnamic acids and derivatives Cinnamic acid amides
• Solvents and Organic Chemicals Organic Compounds Amines/Sulfonamides

Additional information on N-(3-Hydroxyphenyl)Cinnamamide

N-(3-Hydroxyphenyl)Cinnamamide (CAS No. 23478-25-3): A Comprehensive Overview

N-(3-Hydroxyphenyl)Cinnamamide (CAS No. 23478-25-3) is a compound that has garnered significant attention in the fields of chemistry, biology, and pharmacology due to its unique structural properties and potential therapeutic applications. This comprehensive overview aims to provide a detailed understanding of the compound, including its chemical structure, synthesis methods, biological activities, and recent research advancements.

Chemical Structure and Properties

N-(3-Hydroxyphenyl)Cinnamamide is an aromatic amide with the molecular formula C₁₄H₁₃NO₃. The compound features a cinnamic acid moiety conjugated to a 3-hydroxyphenyl group through an amide bond. This structure imparts several interesting properties to the molecule, including its solubility in organic solvents and its ability to form hydrogen bonds. The presence of the hydroxyl group also contributes to its potential for forming stable complexes with metal ions, which can be exploited in various chemical and biological applications.

Synthesis Methods

The synthesis of N-(3-Hydroxyphenyl)Cinnamamide can be achieved through several routes, each with its own advantages and limitations. One common method involves the reaction of 3-hydroxyaniline with cinnamic acid in the presence of a coupling reagent such as 1-ethyl-3-(3-dimethylaminopropyl)carbodiimide (EDC). This reaction typically proceeds under mild conditions and yields high purity products. Another approach involves the use of microwave-assisted synthesis, which has been shown to significantly reduce reaction times and improve yields. Recent studies have also explored green chemistry methods, such as using water as a solvent and employing biocatalysts, to make the synthesis more environmentally friendly.

Biological Activities

N-(3-Hydroxyphenyl)Cinnamamide has been extensively studied for its biological activities, particularly in the context of anti-inflammatory and antioxidant properties. Research has shown that the compound can inhibit the production of pro-inflammatory cytokines such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α) in vitro. These findings suggest that N-(3-Hydroxyphenyl)Cinnamamide may have potential therapeutic applications in treating inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

In addition to its anti-inflammatory effects, N-(3-Hydroxyphenyl)Cinnamamide has been found to possess potent antioxidant properties. Studies have demonstrated that it can scavenge free radicals and protect cells from oxidative stress-induced damage. This property makes it a promising candidate for preventing or treating oxidative stress-related conditions such as neurodegenerative diseases and cardiovascular disorders.

Clinical Applications and Research Advancements

The potential clinical applications of N-(3-Hydroxyphenyl)Cinnamamide are currently being explored through various preclinical and clinical studies. One notable area of research is its use in cancer therapy. Preliminary studies have shown that the compound can induce apoptosis in cancer cells by modulating signaling pathways involved in cell survival and proliferation. These findings have led to further investigations into its efficacy as an adjuvant therapy in combination with conventional chemotherapy agents.

Another promising application is in the treatment of metabolic disorders. Recent studies have indicated that N-(3-Hydroxyphenyl)Cinnamamide can improve insulin sensitivity and reduce lipid accumulation in adipose tissue, making it a potential candidate for managing conditions such as type 2 diabetes and obesity.

Conclusion

In conclusion, N-(3-Hydroxyphenyl)Cinnamamide (CAS No. 23478-25-3) is a multifaceted compound with a wide range of biological activities and potential therapeutic applications. Its unique chemical structure provides a foundation for further research into its mechanisms of action and clinical utility. As ongoing studies continue to uncover new insights into its properties and effects, it is likely that this compound will play an increasingly important role in the development of novel treatments for various diseases.